Cas no 1217629-95-2 (1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride)

• Product Name: 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride
• CAS No: 1217629-95-2
• MF: C₁₉H₃₆ClNO₂
• MW: 345.947645187378
• CID: 5394533
• Update Time: 2025-07-14

1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-3-[(4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol:hydrochloride
• 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

• Inchi： 1S/C19H35NO2.ClH/c1-18(2)15-8-9-19(18,3)17(12-15)22-14-16(21)13-20-10-6-4-5-7-11-20;/h15-17,21H,4-14H2,1-3H3;1H
• InChI Key： DPJCHOQXQLCUOT-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)C(O)COC1C2(C)C(C)(C)C(CC2)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

Introduction to 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride (CAS No. 1217629-95-2)

The compound 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride, identified by its CAS number 1217629-95-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and drug development pipelines. The unique structural features of this molecule, particularly its azepane and trisubstituted bicycloheptane moieties, contribute to its distinctive pharmacological profile.

Structurally, the molecule consists of an azepan-1-yl group attached to a propyl chain that is further modified by an {1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy moiety. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for various biochemical and pharmacological studies. The presence of these bulky and rigid cyclic structures suggests potential interactions with biological targets that may not be observed with linear or smaller molecular entities.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The azepan-1-yl group is known for its ability to enhance binding affinity due to its conformational flexibility and ability to fit into hydrophobic pockets of proteins. Similarly, the trisubstituted bicyclo[2.2.1]heptan-2-yl group introduces additional steric and electronic features that can fine-tune the pharmacokinetic properties of the molecule. These structural elements make 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride a valuable candidate for further investigation.

Recent studies have highlighted the potential of this compound as a modulator of central nervous system (CNS) pathways. The azepane ring is frequently found in drugs that target neurotransmitter receptors, owing to its ability to mimic the natural conformational dynamics of these proteins. Preclinical data suggests that derivatives of this class may exhibit effects on serotonin and dopamine pathways, which are implicated in various neurological disorders. The {1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy group further contributes to the lipophilicity of the molecule, potentially enhancing its blood-brain barrier penetration—a critical factor for CNS drug candidates.

The hydrochloride salt form of this compound has been shown to improve its pharmacokinetic profile in vitro and in vivo studies. Solubility is a critical parameter for drug formulation and delivery, and the salt form enhances dissolution rates while maintaining stability under various conditions. This makes 1-(azepan-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride more suitable for further preclinical development compared to its free base form.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery programs targeting neurological disorders such as depression, anxiety, and cognitive impairment. The combination of structural rigidity provided by the bicycloheptane moiety and flexibility offered by the azepane ring allows for precise tuning of binding interactions with biological targets. This balance is crucial for achieving high selectivity and minimizing off-target effects—a key consideration in modern drug development.

In addition to its CNS applications, preliminary investigations have explored the potential of this compound as an antagonist or partial agonist at various G protein-coupled receptors (GPCRs). GPCRs are involved in numerous physiological processes and are among the most targeted classes of receptors in pharmaceutical research. The unique structural motifs present in 1-(azepan-1-yloxy)-3-{(trisubstituted bicycloheptanyl)oxy}propanol hydrochloride may enable it to interact with specific GPCR subtypes in a manner that could lead to novel therapeutic interventions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the azepane ring and subsequent functionalization to incorporate the trisubstituted bicycloheptane moiety. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies.

From a regulatory perspective, compounds like 1-(azepan-yloxy)-3-{(trisubstituted bicycloheptanyl)oxy}propanol hydrochloride must undergo rigorous testing to demonstrate safety and efficacy before entering clinical trials. This includes toxicology studies to assess potential side effects and pharmacokinetic evaluations to understand how the body processes the compound. The data generated from these studies will be crucial for supporting regulatory submissions and eventual approval by health authorities.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. Computational modeling techniques can be employed to predict how modifications to the molecular structure will affect binding affinity and selectivity profiles. Such virtual screening methods can accelerate the discovery process by identifying promising analogs before experimental synthesis begins.

In conclusion, 12176 CAS No. 12176 129-95- 95 - 12176 129-95- >76-95> represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities...........